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Compound of Interest

Compound Name: 3-Piperidinol, 4-chloro-
Cat. No.: B14772770
Get Quote
\ J

Executive Summary

4-Chloro-3-piperidinol (also known as 4-chloro-3-hydroxypiperidine) is a disubstituted piperidine
derivative characterized by the presence of a vicinal halohydrin motif. It serves as a high-value
scaffold in medicinal chemistry, particularly for accessing 3,4-disubstituted piperidines via
stereospecific nucleophilic substitution or epoxide formation. Its reactivity is defined by the
interplay between the nucleophilic hydroxyl group, the electrophilic carbon-chlorine bond, and
the secondary amine, necessitating careful protecting group strategies (e.g.,

-Boc,

-Cbz) during synthesis.
Chemical Identity & Physicochemical Properties[1]
[2][3]

Structural Characteristics

The molecule exists primarily in a chair conformation. The relative stereochemistry between the
hydroxyl group at C3 and the chlorine atom at C4 determines its classification as cis or trans.
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o Trans-isomer (Anti): The kinetic product of epoxide ring opening; substituents are typically

diaxial or diequatorial.

» Cis-isomer (Syn): Less common, typically accessed via specific inversion protocols.

Property Data

Note

IUPAC Name 4-chloropiperidin-3-ol

Molecular Formula

Molecular Weight 135.59 g/mol
i 4 stereoisomers (2
Chiral Centers C3,C4 ) ) )
enantiomeric pairs)
) Amine is basic; Alcohol is
pKa (Calculated) ~10.8 (Amine), ~14.5 (Alcohol)

weakly acidic

Polar organic solvents (MeOH,

Solubility Free base is water-soluble
DMSO, DCM)
Prone to intramolecular
. cyclization to 3,4-
Stability Metastable

epoxypiperidine under basic
conditions.[1][2]

Stereochemical Considerations

The trans-4-chloro-3-piperidinol is the most synthetically relevant isomer, generated via the

anti-addition of HCI to 3,4-epoxypiperidine.

o Configuration: (3R,4R) and (3S,4S) enantiomers.

e Conformational Lock: In

-protected derivatives (e.g.,

-Boc), the bulky protecting group and the trans-diequatorial preference stabilize the chair
form, though 1,3-diaxial interactions can influence equilibrium.
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Synthetic Methodologies

The synthesis of 4-chloro-3-piperidinol generally proceeds through the regioselective ring
opening of an epoxide precursor.

Primary Route: Ring Opening of 3,4-Epoxypiperidine
This protocol utilizes

-protected 3,4-epoxypiperidine to prevent amine interference and control regioselectivity.

Protocol Overview:

Starting Material:
-Boc-3,4-epoxypiperidine.

e Reagent: Anhydrous HCI (in ether or dioxane) or metal chlorides (

).
e Mechanism:
-like attack of chloride on the protonated epoxide.

o Regioselectivity: Attack at C4 is often favored due to electronic induction from the nitrogen,
though mixtures of 3-chloro-4-hydroxy and 4-chloro-3-hydroxy isomers can occur depending
on the N-protecting group.

Detailed Experimental Protocol (N-Boc Derivative)

o Preparation: Dissolve

-Boc-7-oxa-3-azabicyclo[4.1.0]heptane (1.0 equiv) in anhydrous
at 0°C.

» Addition: Dropwise add HCI in dioxane (4M, 1.2 equiv) under nitrogen atmosphere.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14772770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction: Stir at 0°C for 2 hours, then warm to room temperature for 1 hour. Monitor by TLC
(stain with ninhydrin or PMA).

o Workup: Concentrate in vacuo to remove excess HCI and solvent. Note: Do not use aqueous
basic workup to avoid epoxide reformation.

 Purification: Flash column chromatography (Hexanes/EtOAc) to separate regioisomers if
necessary.

Visualization of Synthetic Pathway
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Figure 1: Synthetic route from tetrahydropyridine to the target chlorohydrin via epoxide
opening.

Reactivity & Applications in Drug Discovery

The 4-chloro-3-piperidinol scaffold acts as a "spring-loaded" intermediate. The vicinal
halohydrin functionality allows for diverse transformations.

Payne Rearrangement & Epoxide Reformation

Under basic conditions (e.g., NaOH,

), the chlorohydrin reverts to the epoxide. This reversibility is utilized to invert stereochemistry
or to swap protecting groups.

Nucleophilic Substitution (Displacement)

The chlorine atom at C4 can be displaced by nucleophiles (azides, amines, thiols) to generate
3,4-disubstituted piperidines. This reaction often proceeds with neighboring group participation
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(via the epoxide) or direct

displacement, leading to inversion of configuration.

e Azidation: Reaction with
yields 4-azido-3-piperidinol, a precursor to 3-hydroxy-4-aminopiperidines.

e Amination: Reaction with primary amines yields 3-hydroxy-4-aminopiperidine scaffolds,
common in kinase inhibitors.

Mechanistic Pathway: Displacements
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Figure 2: Divergent reactivity pathways controlled by pH and nucleophile choice.

Handling & Safety Protocols

Hazard Classification:
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» Skin Corrosion/Irritation: Category 2.

e Serious Eye Damage: Category 2A.

o Specific Target Organ Toxicity: Respiratory irritation.
Specific Handling Risks:

» Vesicant Properties: Like many halohydrins, this compound can act as an alkylating agent. It
may cause blistering upon contact. Double-gloving (Nitrile/Neoprene) is mandatory.

« Instability: The free base is unstable and should be stored as the hydrochloride salt or

-Boc protected intermediate at -20°C.

o Decomposition: Avoid exposure to strong bases unless epoxide formation is intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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